N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C10H10N4O2S/c1-7-10(14-16-13-7)12-8(15)6-17-9-4-2-3-5-11-9/h2-5H,6H2,1H3,(H,12,14,15)
• InChI Key: IFWATSKDDFXMHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol
• Solubility: >37.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide, also known as MOT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. MOT is a thioacetamide derivative that contains an oxadiazole ring and a pyridine moiety, making it a unique chemical compound with diverse properties.

Scientific Research Applications

N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been studied extensively for its potential applications in various fields of research. In medicinal chemistry, N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been shown to exhibit significant antimicrobial activity against a broad spectrum of bacteria and fungi. Furthermore, it has been reported to possess anticancer activity, making it a potential candidate for the development of new chemotherapeutic agents. In biochemistry, N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been used as a tool for the study of protein-protein interactions and enzyme inhibition. In pharmacology, N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been shown to exhibit potent analgesic effects, making it a potential candidate for the development of new pain relievers.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide is not fully understood. However, it has been proposed that N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide exerts its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. It has also been suggested that N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide exhibits its anticancer activity by inducing apoptosis and inhibiting cell proliferation. In biochemistry, N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been shown to inhibit the activity of various enzymes, including proteases and kinases.
Biochemical and Physiological Effects
N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide inhibits the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cell lines. In addition, N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has been shown to exhibit analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also soluble in various solvents, making it easy to work with in the laboratory. However, there are also some limitations to using N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide in lab experiments. It has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain assays. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide. One potential direction is the development of new antimicrobial agents based on the structure of N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide. Another direction is the development of new chemotherapeutic agents for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide and its potential applications in biochemistry and pharmacology. Finally, the use of N-(4-methyl-1,2,5-oxadiazol-3-yl)-2-(2-pyridinylthio)acetamide in combination with other compounds may lead to the development of new drugs with enhanced efficacy and reduced toxicity.